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Compound of Interest

Compound Name: 3-Nonoxypropan-1-amine

Cat. No.: B15181736 Get Quote

CAS Number: 29042-37-5

Disclaimer: The provided CAS number 29042-37-5 and the chemical name "3-Nonoxypropan-
1-amine" do not correspond to a readily identifiable, single chemical entity in publicly available

scientific databases. The name "Nonoxy" is ambiguous. For the purpose of this guide, we will

assume the user is referring to 3-(Nonyloxy)propan-1-amine, a plausible chemical structure,

and will synthesize a representative technical guide based on data for structurally similar ether

amines. The information presented herein is for illustrative purposes and should not be used for

actual research or drug development without verification against a confirmed chemical identity.

Executive Summary
This technical guide provides a comprehensive overview of 3-(Nonyloxy)propan-1-amine, a

long-chain aliphatic ether amine. Due to the lack of specific data for CAS number 29042-37-5,

this document synthesizes information from structurally related compounds to present potential

physicochemical properties, synthesis routes, and applications. This guide is intended for

researchers, scientists, and drug development professionals who may be exploring the use of

such molecules as surfactants, corrosion inhibitors, or intermediates in chemical synthesis.

Physicochemical Properties
The quantitative data for the physicochemical properties of 3-(Nonyloxy)propan-1-amine are

not directly available. The following table summarizes expected properties based on trends

observed for similar long-chain ether amines.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15181736?utm_src=pdf-interest
https://www.benchchem.com/product/b15181736?utm_src=pdf-body
https://www.benchchem.com/product/b15181736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15181736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Expected Value Notes

Molecular Formula C12H27NO
Calculated for 3-(n-

nonyloxy)propan-1-amine.

Molecular Weight 201.35 g/mol
Calculated for 3-(n-

nonyloxy)propan-1-amine.

Appearance Colorless to pale yellow liquid
Based on similar aliphatic

amines.

Boiling Point ~250-280 °C
Estimated based on chain

length.

Density ~0.85-0.90 g/cm³
Estimated based on similar

compounds.

Solubility
Sparingly soluble in water;

soluble in organic solvents.

The long alkyl chain decreases

water solubility.

Synthesis and Experimental Protocols
The synthesis of 3-(Nonyloxy)propan-1-amine can be achieved through several established

methods for preparing primary amines. A common and efficient route is the reductive amination

of an aldehyde derived from nonyl alcohol.

Synthesis via Reductive Amination
This two-step process involves the formation of an imine followed by its reduction to the

corresponding amine.

Experimental Protocol:

Oxidation of Nonyl Alcohol: n-Nonyl alcohol is oxidized to nonanal using a mild oxidizing

agent such as pyridinium chlorochromate (PCC) in a suitable solvent like dichloromethane

(DCM). The reaction is typically stirred at room temperature until completion, monitored by

thin-layer chromatography (TLC).

Reductive Amination: The resulting nonanal is then subjected to reductive amination. The

aldehyde is reacted with ammonia in the presence of a reducing agent, such as sodium
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cyanoborohydride (NaBH₃CN) or hydrogen gas with a nickel catalyst. The reaction is carried

out in a protic solvent like methanol or ethanol. The pH of the reaction mixture is maintained

to favor imine formation. The final product, 3-(Nonyloxy)propan-1-amine, is then purified

using distillation or column chromatography.

n-Nonyl Alcohol

PCC, DCM

Nonanal

1. NH₃

2. NaBH₃CN

3-(Nonyloxy)propan-1-amine

Click to download full resolution via product page

Caption: Synthesis of 3-(Nonyloxy)propan-1-amine via reductive amination.

Potential Applications
Based on the properties of similar long-chain ether amines, 3-(Nonyloxy)propan-1-amine is

expected to have applications in several industrial and research areas.

Surfactants and Emulsifiers: The amphiphilic nature of the molecule, with a long hydrophobic

alkyl chain and a hydrophilic amine head, suggests its potential use as a cationic surfactant

in formulations for detergents, fabric softeners, and emulsifying agents.
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Corrosion Inhibitors: Long-chain amines are known to form protective films on metal

surfaces, thereby inhibiting corrosion. 3-(Nonyloxy)propan-1-amine could be investigated for

its efficacy in protecting metals in various environments.

Chemical Intermediate: The primary amine group can be further functionalized, making this

molecule a useful intermediate for the synthesis of more complex molecules, including

agrochemicals, pharmaceuticals, and specialty polymers.

Safety and Handling
The safety data for 3-(Nonyloxy)propan-1-amine is not available. However, based on similar

aliphatic amines, the following precautions should be taken:

Health Hazards: Likely to be corrosive and may cause severe skin burns and eye damage.

Inhalation may cause respiratory irritation.

Handling: Use in a well-ventilated area with appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat.

Storage: Store in a cool, dry, and well-ventilated place away from oxidizing agents.

Conclusion
While specific data for 3-Nonoxypropan-1-amine with CAS number 29042-37-5 is not publicly

available, this guide provides a synthesized overview of its expected properties, synthesis, and

applications based on structurally related compounds. Further experimental investigation is

necessary to fully characterize this compound and validate its potential uses. Researchers

interested in this molecule should begin by confirming its identity and properties through

empirical analysis.

To cite this document: BenchChem. [In-depth Technical Guide: 3-(Nonyloxy)propan-1-
amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15181736#3-nonoxypropan-1-amine-cas-number-
29042-37-5]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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